Cas no 2227742-24-5 ((1R)-1-(4,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(4,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227742-24-5
• MF: C₇H₄Cl₂F₃NO
• MW: 246.013970375061
• CID: 6254845
• PubChem ID: 165630926
• Update Time: 2025-05-25

(1R)-1-(4,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol
• EN300-1943817
• 2227742-24-5

• Inchi： InChI=1S/C7H4Cl2F3NO/c8-4-1-5(9)13-2-3(4)6(14)7(10,11)12/h1-2,6,14H/t6-/m1/s1
• InChI Key： UXLABDYCGYXUSN-ZCFIWIBFSA-N
• SMILES： ClC1C=C(N=CC=1[C@H](C(F)(F)F)O)Cl

Computed Properties

• Exact Mass: 244.9622036g/mol
• Monoisotopic Mass: 244.9622036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33.1Ų

Additional information on (1R)-1-(4,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol

Comprehensive Overview of (1R)-1-(4,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227742-24-5): Properties, Applications, and Industry Relevance

The compound (1R)-1-(4,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227742-24-5) is a chiral fluorinated pyridine derivative gaining attention in pharmaceutical and agrochemical research. With its unique stereochemistry and trifluoromethyl group, this molecule exhibits distinct physicochemical properties, making it a valuable intermediate in modern synthetic chemistry. Its 4,6-dichloropyridin-3-yl moiety contributes to enhanced reactivity in nucleophilic substitution reactions, a feature highly sought after in drug discovery pipelines.

Recent studies highlight the growing demand for fluorinated building blocks like CAS 2227742-24-5, particularly in the development of targeted therapeutics and crop protection agents. The compound's chiral center at the 1-position allows for precise control in asymmetric synthesis, addressing the pharmaceutical industry's need for enantiomerically pure compounds. Analytical techniques such as HPLC chiral separation and X-ray crystallography have been employed to characterize its absolute configuration and purity.

From a synthetic chemistry perspective, the trifluoroethanol segment in (1R)-1-(4,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol offers remarkable metabolic stability—a property increasingly important in medicinal chemistry to improve drug half-lives. This aligns with current research trends focusing on fluorine-containing drug candidates, as evidenced by the rising number of FDA-approved fluorinated pharmaceuticals. The compound's logP value and hydrogen bonding capacity make it particularly interesting for optimizing blood-brain barrier permeability in CNS drug development.

In agrochemical applications, the dichloropyridine core of CAS 2227742-24-5 demonstrates potential as a precursor for novel pesticide intermediates. The trifluoromethyl group enhances lipophilicity, potentially improving the bioavailability of active ingredients. Researchers are investigating its derivatives for systemic acquired resistance (SAR) in plants, coinciding with the agricultural sector's shift toward sustainable crop protection solutions. These developments respond to growing consumer concerns about food security and environmental impact of traditional agrochemicals.

The commercial availability of (1R)-1-(4,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol through specialized fine chemical suppliers has facilitated its adoption in various research programs. Quality control typically involves GC-MS analysis and chiral purity verification, with most suppliers offering ≥98% chemical purity. Storage recommendations generally suggest anhydrous conditions at low temperatures to maintain stability, reflecting the compound's sensitivity to hydrolysis and racemization under certain conditions.

Recent patent literature reveals innovative applications of this chiral alcohol in catalyzed asymmetric synthesis and organofluorine chemistry. Its structural features enable diverse derivatization pathways, including oxidation to corresponding ketones or conversion to trifluoromethyl-containing ethers. These transformations are particularly valuable in fragment-based drug discovery, where molecular complexity and three-dimensionality are increasingly recognized as important parameters for successful lead optimization.

Environmental and safety assessments of CAS 2227742-24-5 indicate it requires standard laboratory precautions for halogenated compounds. While not classified as highly hazardous, proper PPE including gloves and eye protection is recommended during handling. The compound's ecological impact appears moderate based on preliminary biodegradation studies, though comprehensive environmental fate data remains an area of ongoing research—a reflection of the chemical industry's heightened focus on green chemistry principles.

Future research directions for (1R)-1-(4,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-ol may explore its potential in metal-catalyzed coupling reactions or as a template for fluorinated bioisosteres. The continued interest in chiral auxiliaries and stereoselective synthesis ensures this compound will remain relevant in academic and industrial settings. As regulatory requirements for enantiomeric purity become more stringent across multiple industries, the demand for well-characterized chiral intermediates like this molecule is expected to grow substantially.